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Abstract
Neobritannilactone B is a sesquiterpene lactone isolated from the flowers of Inula britannica,

a plant with a history in traditional Chinese medicine. This document provides a comprehensive

technical overview of the discovery, history, and biological properties of Neobritannilactone B.

It includes detailed experimental protocols for its isolation and characterization, a summary of

its cytotoxic and apoptosis-inducing activities, and a proposed mechanism of action. All

quantitative data is presented in tabular format, and key experimental and signaling pathways

are visualized using diagrams.

Discovery and History
Neobritannilactone B was first isolated from the flowers of Inula britannica L., a member of

the Asteraceae family.[1][2] This plant, also known as British yellowhead or meadow fleabane,

has been used in traditional Chinese and Kampo medicines for treating various ailments,

including inflammation, bronchitis, and digestive disorders.[1][2][3] The discovery of

Neobritannilactone B was the result of bioassay-guided fractionation of Inula britannica

extracts, a process aimed at identifying the plant's cytotoxic constituents.[2][4] A key study

published in the Journal of Natural Products detailed the isolation and structure elucidation of

Neobritannilactone B, alongside other sesquiterpene lactones.[2][3] A United States patent

also describes the potential use of Neobritannilactone B and its acetylated form as antitumor

agents.
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Isolation and Purification
The isolation of Neobritannilactone B is a multi-step process involving extraction and

chromatography. The general workflow is outlined below.
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Extraction and Fractionation

Chromatographic Purification

Air-dried flowers of Inula britannica

Extraction with 95% Ethanol

Concentration of Ethanol Extract

Suspension in Water and Partitioning with Ethyl Acetate

Ethyl Acetate Fraction

Silica Gel Column Chromatography

Application to Column

Sephadex LH-20 Column Chromatography

Further Chromatographic Steps (e.g., HPLC)

Pure Neobritannilactone B
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Spectroscopic Analysis

Data Interpretation and Structure Confirmation

High-Resolution Mass Spectrometry (HRMS)

Determination of Molecular Formula

1H NMR Spectroscopy

Identification of Proton Environments and Coupling

13C NMR Spectroscopy

Identification of Carbon Skeleton

2D NMR (COSY, HMQC, HMBC)

Correlation of Protons and Carbons

Final Structure of Neobritannilactone B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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